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Nopco NXZ: A Technical Guide for Researchers
An In-depth Technical Guide on the Composition, Properties, and Applications of Nopco NXZ
for Researchers, Scientists, and Drug Development Professionals.

Nopco NXZ is a metallic soap-based defoaming agent recognized for its significant anti-

foaming capabilities in emulsion and latex systems.[1][2] It is particularly effective in

formulations containing acrylic, vinyl acetate, or vinyl acetate-acrylic emulsions.[1][2] Its

composition includes a mixture of mineral oil, metallic soap, and nonionic surfactants, which

work synergistically to control foam.[3] The mineral oil component is predominantly

hydrotreated heavy naphthenic distillates.[4] This technical guide provides a comprehensive

overview of Nopco NXZ's specifications, properties, and evaluation protocols.

Core Composition and Defoaming Mechanism
Nopco NXZ's efficacy as a defoamer stems from its multi-component formulation designed to

destabilize foam lamellae. The defoaming action involves the synergistic effects of its principal

components, leading to the rupture of foam films. This process is driven by the

physicochemical properties of its constituents, including low surface tension and controlled

incompatibility with the foaming medium.

The primary mechanisms of action are:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1171978?utm_src=pdf-interest
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978
https://www.sannopco.co.jp/eng/products/function/function1.php
https://www.benchchem.com/product/b1171978
https://www.sannopco.co.jp/eng/products/function/function1.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.smolecule.com/products/s1824518
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foam-Breaking: The agent penetrates the foam film, reduces surface tension, and causes

the foam to collapse.[4]

Foam-Suppressing: It can be added to a liquid beforehand to prevent foam formation.[2][4]

Deaerating: The defoamer helps aggregate smaller air bubbles into larger ones, which then

rise to the surface and escape more easily.[2][4]

Quantitative Data and Specifications
The following tables summarize the typical physical and chemical properties of Nopco NXZ.

These values are representative and should not be considered as binding specifications.

Table 1: Physical and Chemical Properties

Property Value Conditions

Appearance Light yellowish-brown liquid Visual

Active Content 100%

Specific Gravity 0.89 at 20°C

pH 5.1 2 mass% aqueous dispersion

Flash Point 174°C C.O.C.

Ionicity Non-ionic

Dispersibility Dispersible in water

Note: Data sourced from multiple references.[3]

Table 2: Viscosity Profile

Temperature Viscosity (mPa·s)

25°C 170

5°C 2200
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Note: Data sourced from reference[3].

Applications and Recommended Usage
Nopco NXZ is widely used in various industrial applications where foam control is critical. Its

primary applications include:

Emulsion and Latex Production: It is highly effective in suppressing foam during the

manufacturing of various emulsions and latexes.[1][2]

Paints and Coatings: Nopco NXZ is incorporated into water-based paints and coatings to

minimize foam during production and application, ensuring a smooth and uniform finish.

Adhesives: It is used in emulsion-based adhesives to prevent the entrapment of air, which

can compromise bond strength.

Pulp and Paper Industry: It finds use in controlling foam in various stages of pulp and paper

manufacturing.

The recommended dosage of Nopco NXZ is typically in the range of 0.1% to 0.3% by mass

based on the solid weight of the emulsion or latex.[3] It can be used directly or after dilution

with water. If the product has been stored for an extended period and separation has occurred,

it should be mixed well before use.[3]

Experimental Protocol: Defoaming Efficacy in NBR
Latex
The following is a detailed methodology for evaluating the defoaming performance of Nopco
NXZ in Nitrile Butadiene Rubber (NBR) latex.[3]

Objective: To quantify the foam reduction capability of Nopco NXZ in a standardized latex

system.

Materials and Equipment:

100g of NBR latex (at 25°C or 40°C)
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500mL graduated cylinder

Nitrogen gas source

G4 glass filter

Flow meter

Nopco NXZ (5 mass% dilution)

Pipette (0.5mL)

Timer

Procedure:

Pour 100g of the NBR latex, pre-conditioned to the desired temperature (25°C or 40°C), into

a 500mL graduated cylinder.[3]

Initiate bubbling by blowing nitrogen gas through the G4 glass filter at a flow rate of 0.5

L/min.[3]

Allow the foam to generate and reach a predetermined height.

Once the target foam height is achieved, add 0.5mL of the 5 mass% Nopco NXZ dilution to

the latex.[3]

Record the foam height at regular intervals to determine the rate of foam collapse and the

long-term foam suppression effectiveness.[3]

Below is a diagram illustrating the experimental workflow for evaluating the defoaming efficacy

of Nopco NXZ.
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Experimental Setup

Foam Generation and Defoamer Addition

Data Collection

1. Prepare NBR Latex
(100g at 25°C or 40°C)

2. Place in 500mL
Graduated Cylinder

3. Bubble Nitrogen Gas
(0.5 L/min via G4 filter)

4. Add 0.5mL of 5 mass%
Nopco NXZ Dilution

5. Record Foam Height
Over Time

Click to download full resolution via product page

Caption: Workflow for Nopco NXZ Defoaming Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.sannopco.co.jp/eng/products/function/function1.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.smolecule.com/products/s1824518
https://www.benchchem.com/product/b1171978#nopco-nxz-technical-data-sheet-and-specifications
https://www.benchchem.com/product/b1171978#nopco-nxz-technical-data-sheet-and-specifications
https://www.benchchem.com/product/b1171978#nopco-nxz-technical-data-sheet-and-specifications
https://www.benchchem.com/product/b1171978#nopco-nxz-technical-data-sheet-and-specifications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

